Cas no 1404367-20-9 (5-(2-methoxypropan-2-yl)pyridin-3-ylboronic acid)

• Product Name: 5-(2-methoxypropan-2-yl)pyridin-3-ylboronic acid
• CAS No: 1404367-20-9
• MF: C₉H₁₄BNO₃
• MW: 195.023362636566
• CID: 2124478
• Update Time: 2023-11-19

5-(2-methoxypropan-2-yl)pyridin-3-ylboronic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2-methoxypropan-2-yl)pyridin-3-ylboronic acid
• NXNHANHMDJTCED-UHFFFAOYSA-N
• [5-(2-methoxypropan-2-yl)pyridin-3-yl]boronic acid
• CID 89156274
• Boronic acid, B-[5-(1-methoxy-1-methylethyl)-3-pyridinyl]-

• Inchi： 1S/C9H14BNO3/c1-9(2,14-3)7-4-8(10(12)13)6-11-5-7/h4-6,12-13H,1-3H3
• InChI Key： NXNHANHMDJTCED-UHFFFAOYSA-N
• SMILES： O(C)C(C)(C)C1C=NC=C(B(O)O)C=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 187
• Topological Polar Surface Area: 62.6

Experimental Properties

• Density: 1.13±0.1 g/cm3(Predicted)
• Boiling Point: 338.1±52.0 °C(Predicted)
• pka: 4.06±0.10(Predicted)